Cas no 1194055-89-4 ((1S)-1-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROPYLAMINE)

• Product Name: (1S)-1-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROPYLAMINE
• CAS No: 1194055-89-4
• MF: C₁₀H₁₁F₄N
• MW: 221.194656610489
• CID: 5035430
• Update Time: 2023-08-24

(1S)-1-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROPYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[4-FLUORO-3-(TRIFLUOROMETHYL)PHENYL]PROPYLAMINE
• (1S)-1-[4-fluoro-3-(trifluoromethyl)phenyl]propan-1-amine
• (alphaS)-alpha-Ethyl-4-fluoro-3-(trifluoromethyl)benzenemethanamine

• Inchi： 1S/C10H11F4N/c1-2-9(15)6-3-4-8(11)7(5-6)10(12,13)14/h3-5,9H,2,15H2,1H3/t9-/m0/s1
• InChI Key： DCPVKNOMQGBFBW-VIFPVBQESA-N
• SMILES： FC1C=CC(=CC=1C(F)(F)F)[C@H](CC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 2.7
• Topological Polar Surface Area: 26